Cas no 773874-03-6 (Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate)
773874-03-6 structure
Product Name:Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
CAS No:773874-03-6
MF:C9H5ClF4O2
MW:256.581415891647
CID:1784819
PubChem ID:46311100
Update Time:2025-04-21
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
- benzoic a<wbr>
- LogP
- benzoic a<wbr>; LogP
- MFCD06203785
- E89862
- CS-0192188
- SCHEMBL2657595
- DTXSID701218120
- Benzoic acid, 3-chloro-2-fluoro-5-(trifluoromethyl)-, methyl ester
- 773874-03-6
-
- MDL： MFCD06203785
- Inchi： 1S/C9H5ClF4O2/c1-16-8(15)5-2-4(9(12,13)14)3-6(10)7(5)11/h2-3H,1H3
- InChI Key： KOIVXIXXADSRRZ-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C(=O)OC)C=C(C(F)(F)F)C=1)F
Computed Properties
- Exact Mass: 255.991
- Monoisotopic Mass: 255.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 3.4
Experimental Properties
- Density: 1.449
- Boiling Point: 247.7°C at 760 mmHg
- Flash Point: 97.1°C
- Refractive Index: 1.453
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015008160-250mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 250mg |
$475.20 | 2023-09-01 | |
| Alichem | A015008160-500mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 500mg |
$815.00 | 2023-09-01 | |
| Alichem | A015008160-1g |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 1g |
$1564.50 | 2023-09-01 | |
| Aaron | AR01FXM8-100mg |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 100mg |
$31.00 | 2025-02-12 | |
| Aaron | AR01FXM8-250mg |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 250mg |
$58.00 | 2025-02-12 | |
| Aaron | AR01FXM8-500mg |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 500mg |
$110.00 | 2025-02-12 | |
| Aaron | AR01FXM8-1g |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 1g |
$159.00 | 2025-02-12 | |
| Aaron | AR01FXM8-5g |
methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 95% | 5g |
$560.00 | 2025-02-12 | |
| 1PlusChem | 1P01FXDW-250mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 250mg |
$82.00 | 2024-04-21 | |
| 1PlusChem | 1P01FXDW-500mg |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate |
773874-03-6 | 97% | 500mg |
$123.00 | 2024-04-21 |
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Suppliers
Amadis Chemical Company Limited
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(CAS:773874-03-6)Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
Order Number:A1229578
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:57
Price ($):464
Email:sales@amadischem.com
Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:773874-03-6)Methyl 3-chloro-2-fluoro-5-(trifluoromethyl)benzoate
Purity:99%
Quantity:5g
Price ($):464